Cas no 392241-35-9 (5-chloro-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide)

• Product Name: 5-chloro-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide
• CAS No: 392241-35-9
• MF: C₁₆H₁₁ClN₄O₃S
• MW: 374.801540613174
• CID: 6565927
• Update Time: 2025-06-11

5-chloro-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide
• Benzamide, 5-chloro-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-2-nitro-

• Inchi： 1S/C16H11ClN4O3S/c1-9-3-2-4-10(7-9)15-19-20-16(25-15)18-14(22)12-8-11(17)5-6-13(12)21(23)24/h2-8H,1H3,(H,18,20,22)
• InChI Key： LSQDUPIZPRLRDH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(C)=C2)S1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• pka: 6.27±0.50(Predicted)

Additional information on 5-chloro-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide

Recent Advances in the Study of 5-chloro-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS: 392241-35-9)

The compound 5-chloro-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS: 392241-35-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological properties, as well as its implications for drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the presence of the 1,3,4-thiadiazole ring and the nitrobenzamide moiety contributes to its high binding affinity and selectivity. Computational modeling and in vitro assays have further elucidated its mechanism of action, suggesting potential applications in targeted therapy.

One of the most notable advancements is the optimization of synthetic routes for 5-chloro-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide, which has improved yield and purity. Researchers have employed novel catalytic systems and green chemistry principles to enhance scalability while minimizing environmental impact. These developments are critical for advancing the compound into preclinical and clinical stages.

In terms of biological evaluation, recent in vivo studies have demonstrated promising results in animal models of chronic inflammation and certain cancers. The compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. However, challenges such as off-target effects and toxicity at higher doses remain areas of active investigation.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore derivative compounds with enhanced efficacy and reduced side effects. Structure-activity relationship (SAR) studies have identified key modifications that could further optimize the compound's therapeutic index. These findings are expected to pave the way for the development of next-generation small-molecule therapeutics.

In conclusion, 5-chloro-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide represents a promising candidate for drug development, with ongoing research addressing its limitations and expanding its potential applications. Future studies will likely focus on translational research, including formulation development and combinatorial therapies, to fully realize its clinical potential.